Cas no 76278-90-5 (4,5-dichloro-1-methoxybenzotriazole)

• Product Name: 4,5-dichloro-1-methoxybenzotriazole
• CAS No: 76278-90-5
• MF: C₇H₅Cl₂N₃O
• MW: 218.040098905563
• CID: 982508
• PubChem ID: 329896
• Update Time: 2025-04-20

4,5-dichloro-1-methoxybenzotriazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-1-methoxybenzotriazole
• AC1L75R8
• NSC315147
• NSC-315147
• 4,5-Dichloro-1-methoxy-1H-benzotriazole
• DTXSID70317374
• 76278-90-5
• SCHEMBL11120538

• Inchi： 1S/C7H5Cl2N3O/c1-13-12-5-3-2-4(8)6(9)7(5)10-11-12/h2-3H,1H3
• InChI Key： ADOJOBDYZTXYDE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1N=NN2OC)Cl

Computed Properties

• Exact Mass: 216.98115
• Monoisotopic Mass: 216.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.94
• LogP: 1.79650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles